Ethyl 5-(methanesulfonyloxy)-2-phenyl-1-benzofuran-3-carboxylate

• IUPAC Name: ethyl 5-methylsulfonyloxy-2-phenyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C18H16O6S/c1-3-22-18(19)16-14-11-13(24-25(2,20)21)9-10-15(14)23-17(16)12-7-5-4-6-8-12/h4-11H,3H2,1-2H3
• InChI Key: GNOZIEZAGXQKEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C=C(C=C2)OS(=O)(=O)C)C3=CC=CC=C3
• Molecular Formula: C18H16O6S
• Molecular Weight: 360.4 g/mol

Description

This compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound aren’t available, esters are typically formed by condensation of an acid and an alcohol with the elimination of a molecule of water. This process is known as esterification.

Chemical Reactions Analysis

In general, esters can undergo a number of reactions including hydrolysis, reduction, and reactions with Grignard reagents. The specific reactions that this compound would undergo would depend on the conditions and reagents present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and functional groups would all play a role in determining properties such as solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Selective Hydrolysis of Methanesulfonate Esters

Chan, Cox, and Sinclair (2008) explored the pH-dependent hydrolysis of methanesulfonate esters, including compounds similar to Ethyl 5-(methanesulfonyloxy)-2-phenyl-1-benzofuran-3-carboxylate. This research is significant for understanding the selective removal of methanesulfonate esters in chemical reactions, particularly in pharmaceutical contexts (Chan, Cox, & Sinclair, 2008).

Photochemical Reactions in Organic Synthesis

Ang and Prager (1992) investigated the photolysis of Ethyl 5-oxo-2-phenyl-2,5-dihydroisoxazole-4-carboxylate, a compound structurally related to Ethyl 5-(methanesulfonyloxy)-2-phenyl-1-benzofuran-3-carboxylate. This study contributes to understanding the role of photochemical reactions in the synthesis of complex organic compounds (Ang & Prager, 1992).

Novel Synthesis of Benzofuran Derivatives

Gao et al. (2011) described a method for synthesizing benzofuran derivatives, starting from compounds like Ethyl 5-(methanesulfonyloxy)-2-phenyl-1-benzofuran-3-carboxylate. This research is crucial for developing new methods for synthesizing benzofuran-based compounds with potential applications in medicinal chemistry (Gao, Liu, Jiang, & Li, 2011).

Organic Process Research & Development

The research by Chan et al. (2008) contributes to the field of organic process research and development, particularly in understanding the hydrolysis of ester compounds under varying pH conditions. This is vital for optimizing chemical synthesis processes in the pharmaceutical industry (Chan et al., 2008).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound were to be used as a pharmaceutical, the mechanism of action would depend on how the compound interacts with biological systems.